Cas no 1805078-76-5 (3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride
• CAS No: 1805078-76-5
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867387
• Update Time: 2025-05-20

3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-3-1-2(6(10)11)7(12)13-4(3)5(9)14/h1,6H
• InChI Key： OKDFCQKQFSRTGW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(C(=O)Cl)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride

3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride (CAS No. 1805078-76-5)

The compound 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride, identified by the CAS registry number CAS No. 1805078-76-5, is a highly specialized organic molecule with significant applications in various fields of chemical research and industry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in drug design, agrochemicals, and advanced materials.

The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 5, an iodine atom at position 6, and a carbonyl chloride group at position 2. These substituents contribute to the molecule's reactivity, stability, and selectivity in various chemical reactions. Recent studies have highlighted the importance of such halogenated pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most notable applications of 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride is its role as an intermediate in the synthesis of complex heterocyclic compounds. The presence of multiple halogen atoms (chlorine and iodine) makes it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions enable the construction of biologically active molecules with high precision and efficiency.

In addition to its synthetic utility, this compound has been investigated for its potential in catalysis. The iodine atom at position 6 is particularly reactive and can act as a leaving group in substitution reactions, facilitating the formation of new bonds with high stereoselectivity. Recent research has demonstrated that this compound can serve as a precursor for the development of enantioselective catalysts, which are essential in asymmetric synthesis—a key area in pharmaceutical manufacturing.

The synthesis of CAS No. 1805078-76-5 involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. The incorporation of difluoromethyl groups into pyridine derivatives has been a focus of recent studies due to their ability to enhance the stability and bioavailability of resulting compounds. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring higher yields and better purity.

From an environmental perspective, the development of efficient synthetic routes for this compound is crucial to minimize waste and reduce ecological impact. Researchers have explored green chemistry principles to develop sustainable methods for its production, including the use of recyclable solvents and catalytic systems that avoid hazardous byproducts.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-iodopyridine-2-carbonyl chloride (CAS No. 1805078-76-5) stands as a testament to the ingenuity and progress in modern organic chemistry. Its versatile structure and wide-ranging applications continue to make it a valuable tool in both academic research and industrial settings. As advancements in synthetic methodologies and materials science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across various disciplines.